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Compound of Interest

Compound Name: DL-AP5

Cat. No.: B1666063 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of

research integrity and environmental responsibility. This document provides essential guidance

for researchers, scientists, and drug development professionals on the proper disposal of DL-
AP5 (DL-2-Amino-5-phosphonopentanoic acid), a selective NMDA receptor antagonist.

Adherence to these procedures will minimize risks and ensure compliance with safety

regulations.

DL-AP5 is classified as a water hazard class 1 substance, indicating it is slightly hazardous to

aquatic environments. Therefore, it is imperative that it is not disposed of with household

garbage or allowed to enter groundwater, water courses, or sewage systems in an untreated

state.

Key Handling and Disposal Data
For quick reference, the following table summarizes critical information for handling and

disposing of DL-AP5.
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Parameter Information Source

Chemical Name
DL-2-Amino-5-

phosphonopentanoic acid
[1]

Synonyms APV, DL-AP5 [1]

CAS Number 76326-31-3 [1]

Physical Form Crystalline solid [2]

Water Hazard Class 1 (Slightly hazardous for water)

Disposal Recommendation

Must not be disposed of with

household garbage. Disposal

must be made according to

official regulations.

Environmental Precautions

Do not allow undiluted product

or large quantities to reach

ground water, water course or

sewage system.

Contaminated Packaging

Disposal must be made

according to official

regulations.

Experimental Protocol: Step-by-Step Disposal of
DL-AP5
The following protocol outlines the recommended steps for the safe disposal of DL-AP5 from a

laboratory setting. This procedure is a general guideline; always consult and adhere to your

institution's specific safety protocols and local, state, and federal regulations.

1. Personal Protective Equipment (PPE) and Preparation:

Before handling DL-AP5 for disposal, ensure you are wearing appropriate PPE, including

chemical-resistant gloves, a lab coat, and safety glasses with side shields or goggles.[1]
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Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any dust

or aerosols.[1]

Prepare a designated and clearly labeled waste container for DL-AP5. The container must

be compatible with the chemical and sealable.

2. Waste Collection:

Solid Waste: Carefully transfer any unwanted solid DL-AP5 into the designated waste

container. Avoid creating dust. Use tools (e.g., a spatula) that can be decontaminated or

disposed of as hazardous waste.

Aqueous Solutions: If you have aqueous solutions of DL-AP5, do not pour them down the

drain. Transfer the solutions into a designated, sealed, and labeled waste container.

Contaminated Materials: Any materials that have come into contact with DL-AP5, such as

pipette tips, centrifuge tubes, and paper towels, should be considered contaminated and

placed in the designated solid waste container.

3. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste," the full chemical name "DL-2-

Amino-5-phosphonopentanoic acid," the concentration (if in solution), and the date of

accumulation.

Store the sealed waste container in a designated, secure secondary containment area away

from incompatible materials until it is collected by your institution's environmental health and

safety (EHS) department or a licensed hazardous waste disposal contractor.[1]

4. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS office. They

will ensure the waste is transported to an appropriate treatment and disposal facility in

accordance with all applicable laws and regulations.[1]

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/msds/dl-2-amino-5-phosphonopentanoic-acid.htm
https://www.benchchem.com/product/b1666063?utm_src=pdf-body
https://www.benchchem.com/product/b1666063?utm_src=pdf-body
https://www.benchchem.com/product/b1666063?utm_src=pdf-body
https://www.benchchem.com/product/b1666063?utm_src=pdf-body
https://www.chemicalbook.com/msds/dl-2-amino-5-phosphonopentanoic-acid.htm
https://www.chemicalbook.com/msds/dl-2-amino-5-phosphonopentanoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of DL-AP5.

Preparation

Waste Collection & Segregation

Containment & Storage

Final Disposal

Start: DL-AP5 Waste Identified

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Labeled Waste Container
in a Ventilated Area

Identify Waste Type

Collect Solid DL-AP5 and
Contaminated Materials

Solid

Collect Aqueous Solutions of DL-AP5

Liquid

Seal and Label Container
with Chemical Name and Hazard

Store in Designated Secondary
Containment Area

Contact Institutional EHS for Pickup

End: Compliant Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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